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Compound of Interest

Compound Name: Dioctyl Adipate

Cat. No.: B1670693 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dioctyl adipate (DOA), a common plasticizer, is utilized in a wide array of applications, from

flexible PVC products to cosmetics and food packaging materials. Its widespread use

necessitates a thorough understanding of its behavior and persistence in the environment. This

technical guide provides an in-depth analysis of the environmental fate and biodegradability of

dioctyl adipate, consolidating available data on its degradation pathways, and outlining the

experimental methodologies used for its assessment.

Physicochemical Properties and Environmental
Distribution
Dioctyl adipate is a colorless, oily liquid with low water solubility and a tendency to partition to

organic matter in soil and sediment. Its environmental distribution is governed by its

physicochemical properties, which are summarized in the table below.
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Property Value Reference

Molecular Formula C22H42O4

Molecular Weight 370.57 g/mol

Water Solubility 0.78 mg/L at 22 °C

Vapor Pressure 8.5 x 10-7 mmHg at 20 °C

Log Kow (Octanol-Water

Partition Coefficient)
8.94

Bioconcentration Factor (BCF) 27

The low bioconcentration factor suggests that dioctyl adipate has a low potential for

bioaccumulation in aquatic organisms.

Abiotic Degradation
Dioctyl adipate is subject to degradation in the environment through several abiotic

processes, including hydrolysis, photolysis, and atmospheric oxidation.

Hydrolysis
DOA can undergo hydrolysis, breaking down into adipic acid and 1-octanol. The rate of this

reaction is pH-dependent.

pH Half-life Reference

7 5 years (estimated)

8 170 days (estimated)

A sterile aqueous solution of dioctyl adipate, buffered at various pH values (typically 4, 7, and

9), is incubated in the dark at a constant temperature. Aliquots are periodically taken and

analyzed for the concentration of dioctyl adipate to determine the rate of hydrolysis.

Photolysis
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Direct photolysis of dioctyl adipate in the atmosphere is considered a potential degradation

pathway as it contains functional groups that can absorb light at wavelengths greater than 290

nm. However, specific data on its quantum yield and photolysis rate in water are not readily

available.

Atmospheric Oxidation
In the atmosphere, dioctyl adipate is expected to exist in both vapor and particulate phases.

The vapor phase is susceptible to degradation by photochemically produced hydroxyl (OH)

radicals.

Parameter Value Reference

Half-life for reaction with OH

radicals
0.67 days (estimated)

The rate constant for the reaction of dioctyl adipate with OH radicals can be determined in a

smog chamber. The decay of dioctyl adipate is monitored in the presence of a known

concentration of OH radicals and a reference compound with a known reaction rate constant.

Biodegradation
Biodegradation is a major pathway for the removal of dioctyl adipate from the environment. It

is known to be biodegradable in aquatic and soil environments.

Aquatic Biodegradability
Studies have shown that dioctyl adipate is readily biodegradable in aquatic environments,

such as in river water and activated sludge. While specific percentage degradation values from

standardized tests like OECD 301 are not consistently reported in the literature, the general

consensus is that it undergoes rapid and extensive biodegradation.

The ready biodegradability of dioctyl adipate can be assessed using several methods outlined

in OECD Guideline 301, such as the CO2 Evolution Test (OECD 301B). In this test, a solution

of dioctyl adipate in a mineral medium is inoculated with microorganisms from a source like

activated sludge and incubated for 28 days. The amount of CO2 produced is measured and

expressed as a percentage of the theoretical maximum. A substance is considered readily
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biodegradable if it reaches a pass level of >60% ThCO2 within a 10-day window during the 28-

day period.

OECD 301B: CO2 Evolution Test

Test Substance (DOA)

Incubation (28 days, dark)Mineral Medium

Inoculum (Activated Sludge)

CO2 MeasurementCO2 evolved Biodegradation (%)Calculate %ThCO2

Click to download full resolution via product page

OECD 301B Experimental Workflow

Soil Biodegradability
Dioctyl adipate is also known to biodegrade in soil environments. The rate of degradation can

be influenced by factors such as soil type, temperature, and microbial population.

To determine the rate of biodegradation in soil, a sample of soil is treated with dioctyl adipate
and incubated under controlled aerobic conditions. At various time points, soil samples are

extracted and analyzed for the concentration of the parent compound and its transformation

products. This allows for the calculation of a degradation half-life (DT50).

OECD 307: Aerobic Transformation in Soil

Soil Sample DOA Application Incubation (Aerobic, Dark) Solvent Extraction
Time points

Chemical Analysis (e.g., GC-MS) DT50 Calculation
Concentration data
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OECD 307 Experimental Workflow

Biodegradation Pathway
The biodegradation of dioctyl adipate is initiated by the enzymatic hydrolysis of the ester

bonds, leading to the formation of adipic acid and 1-octanol. These intermediate metabolites

are then further degraded by microorganisms.

Dioctyl Adipate

Adipic Acid

Esterase

1-Octanol

Esterase

Further Biodegradation

CO2 + H2O + Biomass

Click to download full resolution via product page

Proposed Biodegradation Pathway of Dioctyl Adipate

Conclusion
The available evidence indicates that dioctyl adipate is not expected to persist in the

environment. Its low potential for bioaccumulation and susceptibility to both abiotic and biotic

degradation processes suggest a limited environmental risk. Biodegradation, particularly in

aquatic and soil systems, appears to be the primary mechanism for its removal from the

environment. Further studies providing specific degradation rates under various environmental
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conditions following standardized protocols would be beneficial for refining environmental risk

assessments.

To cite this document: BenchChem. [Dioctyl Adipate: A Technical Guide to its Environmental
Fate and Biodegradability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670693#environmental-fate-and-biodegradability-of-
dioctyl-adipate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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